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Compound of Interest

Compound Name: Nik smi1

Cat. No.: B609581 Get Quote

In the study of fungal biology, the term "Nik smi1" does not refer to a single molecular entity

but rather points to the intricate functional relationship between two critical proteins: the Nik1

(Nicotinamide kinase 1) histidine kinase and the Smi1 (Suppressor of myo1 inactivation 1)

protein. This guide provides a comprehensive analysis of the individual biochemical properties

of Nik1 and Smi1 and explores their convergent roles in fungal stress response and cell wall

integrity. This exploration is vital for researchers in mycology and drug development

professionals targeting fungal pathogens, as the pathways these proteins regulate are

essential for fungal viability and virulence.

We will first dissect the well-established role of Nik1 as a sensor protein in the High Osmolarity

Glycerol (HOG) signaling pathway. Subsequently, we will examine the function of Smi1 as a

key regulator of chitin synthesis, a crucial component of the fungal cell wall. Finally, we will

synthesize these findings to propose a model for the functional interplay between Nik1-

mediated stress signaling and Smi1-dependent cell wall remodeling, providing a holistic view of

how fungi adapt to environmental challenges.

Part 1: Nik1 - The Two-Component Signaling Hub
Nik1 is a group III hybrid histidine kinase that functions as a sensor for oxidative stress and

certain fungicides. It is a key component of the two-component signaling system, which is

prevalent in prokaryotes, lower eukaryotes, and plants, but absent in mammals, making it an

attractive target for antifungal drug development.
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The Nik1 protein is characterized by a complex multi-domain structure. This typically includes

an N-terminal sensor domain that detects environmental stimuli, a central histidine kinase

(HisKA) domain containing the conserved, autophosphorylating histidine residue, and a C-

terminal receiver (Rec) domain containing a conserved aspartate residue that receives the

phosphoryl group.

Property Description

Class Group III Hybrid Histidine Kinase

Function Sensor of oxidative stress and fungicides

Key Domains
Sensor Domain, Histidine Kinase (HisKA)

Domain, Receiver (Rec) Domain

Mechanism

Autophosphorylation of a conserved histidine

residue followed by intramolecular

phosphotransfer to a conserved aspartate

residue in the receiver domain.

Role in the High Osmolarity Glycerol (HOG) Pathway
In many fungal species, Nik1 acts as an upstream regulator of the HOG pathway, a critical

signaling cascade for responding to osmotic and oxidative stress. Upon activation by a

stimulus, Nik1 initiates a phosphorelay cascade that ultimately leads to the activation of the

Hog1 MAP kinase. Activated Hog1 then translocates to the nucleus to regulate the expression

of stress-responsive genes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Membrane

Cytoplasm

Nucleus

Nik1
(Histidine Kinase)

Ypd1
(Phosphotransferase)

 P

Ssk1
(Response Regulator)

 P

Ssk2/Ssk22
(MAPKKK)

Activates

Pbs2
(MAPKK)

 P

Hog1
(MAPK)

 P

Hog1

Stress-Responsive
Genes

Transcription
Activation

Oxidative Stress

 

Cell Wall Stress
(e.g., Fungicides)

Nik1 Signaling
(HOG Pathway)

Smi1

Potential Regulation

Chitin Synthase
Activation

Cell Wall
Reinforcement

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Lysis Immunoprecipitation Analysis

Yeast expressing
Smi1-GFP Cell Lysate Anti-GFP

Magnetic Beads Incubate and Wash Elution Western Blot or
Mass Spectrometry

Click to download full resolution via product page

To cite this document: BenchChem. [Introduction: Deciphering the "Nik smi1" Nexus].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609581#biochemical-properties-of-nik-smi1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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